Cas no 1247750-88-4 ((3-Bromo-4,5-dimethoxyphenyl)methanesulfonamide)

• Product Name: (3-Bromo-4,5-dimethoxyphenyl)methanesulfonamide
• CAS No: 1247750-88-4
• MF: C₉H₁₂BrNO₄S
• MW: 310.164880752563
• CID: 5281188
• PubChem ID: 165443466
• Update Time: 2025-05-23

(3-Bromo-4,5-dimethoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1247750-88-4
• (3-bromo-4,5-dimethoxyphenyl)methanesulfonamide
• EN300-679766
• (3-Bromo-4,5-dimethoxyphenyl)methanesulfonamide

• Inchi： 1S/C9H12BrNO4S/c1-14-8-4-6(5-16(11,12)13)3-7(10)9(8)15-2/h3-4H,5H2,1-2H3,(H2,11,12,13)
• InChI Key： VJWKOHJXSNSCGA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CS(N)(=O)=O)OC)OC

Computed Properties

• Exact Mass: 308.96704g/mol
• Monoisotopic Mass: 308.96704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87Ų

Additional information on (3-Bromo-4,5-dimethoxyphenyl)methanesulfonamide

(3-Bromo-4,5-Dimethoxyphenyl)Methanesulfonamide (CAS No. 1247750-88-4)

The compound (3-Bromo-4,5-Dimethoxyphenyl)Methanesulfonamide, identified by the CAS registry number 1247750-88-4, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical structure and promising properties, particularly in the fields of pharmacology and materials science.

Structurally, (3-Bromo-4,5-Dimethoxyphenyl)Methanesulfonamide consists of a methanesulfonamide group attached to a substituted phenyl ring. The phenyl ring is substituted with bromine at the 3-position and methoxy groups at the 4 and 5 positions, which imparts unique electronic and steric properties to the molecule. These substituents not only influence the compound's reactivity but also play a crucial role in its potential applications.

Recent studies have highlighted the importance of (3-Bromo-4,5-Dimethoxyphenyl)Methanesulfonamide in drug discovery efforts. The compound has been investigated for its potential as a lead molecule in the development of novel therapeutic agents. Researchers have reported that the bromine substitution at the 3-position enhances the compound's ability to interact with specific biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In addition to its pharmacological applications, (3-Bromo-4,5-Dimethoxyphenyl)Methanesulfonamide has also found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced materials, such as high-performance polymers and functional coatings. Recent advancements in polymer chemistry have demonstrated that this compound can significantly improve the mechanical and thermal stability of polymer systems.

The synthesis of (3-Bromo-4,5-Dimethoxyphenyl)Methanesulfonamide involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by sulfonation and subsequent amidation steps to introduce the methanesulfonamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both research and industrial applications.

From an environmental perspective, understanding the behavior of (3-Bromo-4,5-Dimethoxyphenyl)Methanesulfonamide in different ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which suggests that it may not persist indefinitely in natural environments.

In conclusion, (3-Bromo-4,5-Dimethoxyphenyl)Methanesulfonamide (CAS No. 1247750-88-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising properties continue to drive innovative research efforts aimed at unlocking its full potential in drug discovery and materials science.